(E)-2-(2-((5-(4-methoxy-2-nitrophenyl)furan-2-yl)methylene)hydrazinyl)-4-(methoxymethyl)-6-methylnicotinonitrile

• IUPAC Name: 4-(methoxymethyl)-2-[(2E)-2-[[5-(4-methoxy-2-nitrophenyl)furan-2-yl]methylidene]hydrazinyl]-6-methylpyridine-3-carbonitrile
• InChI: InChI=1S/C21H19N5O5/c1-13-8-14(12-29-2)18(10-22)21(24-13)25-23-11-16-5-7-20(31-16)17-6-4-15(30-3)9-19(17)26(27)28/h4-9,11H,12H2,1-3H3,(H,24,25)/b23-11+
• InChI Key: CUJSCNLCLPCUNE-FOKLQQMPSA-N
• Canonical SMILES: CC1=CC(=C(C(=N1)NN=CC2=CC=C(O2)C3=C(C=C(C=C3)OC)[N+](=O)[O-])C#N)COC
• Isomeric SMILES: CC1=CC(=C(C(=N1)N/N=C/C2=CC=C(O2)C3=C(C=C(C=C3)OC)[N+](=O)[O-])C#N)COC
• Molecular Formula: C21H19N5O5
• Molecular Weight: 421.4 g/mol

Description

(E)-2-(2-((5-(4-methoxy-2-nitrophenyl)furan-2-yl)methylene)hydrazinyl)-4-(methoxymethyl)-6-methylnicotinonitrile is a useful research compound. Its molecular formula is C21H19N5O5 and its molecular weight is 421.413. The purity is usually 95%.
BenchChem offers high-quality (E)-2-(2-((5-(4-methoxy-2-nitrophenyl)furan-2-yl)methylene)hydrazinyl)-4-(methoxymethyl)-6-methylnicotinonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-2-(2-((5-(4-methoxy-2-nitrophenyl)furan-2-yl)methylene)hydrazinyl)-4-(methoxymethyl)-6-methylnicotinonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiprotozoal Applications

The compound has also shown potential in antiprotozoal applications. Research indicates that its derivatives can be effective against Trypanosoma b.rhodesiense (T. b. r.) and P. falciparum (P. f.), with some compounds being curative in an in vivo mouse model for T. b. r. This opens up avenues for the treatment of diseases like sleeping sickness and malaria (Ismail et al., 2003).

Structural and Spectroscopic Studies

Beyond medicinal applications, there's significant interest in the structural and spectroscopic properties of this compound. Detailed characterizations, including X-ray diffraction and density functional theory (DFT) studies, have been conducted on certain derivatives. These studies are crucial for understanding the compound's properties and potential applications in various fields, including material sciences (Rahmani et al., 2017).